Cas no 1853230-29-1 (tert-Butyl (S)-2-benzylpiperidine-1-carboxylate)

• Product Name: tert-Butyl (S)-2-benzylpiperidine-1-carboxylate
• CAS No: 1853230-29-1
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 5152818
• PubChem ID: 94006022
• Update Time: 2025-06-16

tert-Butyl (S)-2-benzylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-2-benzylpiperidine-1-carboxylate
• tert-butyl (2S)-2-benzylpiperidine-1-carboxylate
• t-Butyl (S)-2-benzylpiperidine-1-carboxylate
• (S)-tert-Butyl 2-benzylpiperidine-1-carboxylate
• 1853230-29-1
• (S)-tert-Butyl 2-benzylpiperidine-1-carboxylate, AldrichCPR

• Inchi： 1S/C17H25NO2/c1-17(2,3)20-16(19)18-12-8-7-11-15(18)13-14-9-5-4-6-10-14/h4-6,9-10,15H,7-8,11-13H2,1-3H3/t15-/m0/s1
• InChI Key： RSMLBZLGNDVECE-HNNXBMFYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@H]1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines

Additional information on tert-Butyl (S)-2-benzylpiperidine-1-carboxylate

Introduction to Tert-Butyl (S)-2-Benzylpiperidine-1-Carboxylate (CAS No. 1853230-29-1)

Tert-butyl (S)-2-benzylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1853230-29-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in drug development. The specific configuration of this molecule, featuring a (S)-configuration at the chiral center, makes it a subject of great interest in medicinal chemistry and biopharmaceutical research.

The structure of tert-butyl (S)-2-benzylpiperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 4-position and a benzyl group at the 2-position. The (S)-configuration at the nitrogen atom introduces chirality, which is crucial for the biological activity and pharmacological properties of the compound. This stereochemistry influences how the molecule interacts with biological targets, making it an essential consideration in drug design and optimization.

In recent years, there has been increasing interest in piperidine derivatives due to their potential as pharmacophores in various therapeutic areas. The tert-butyl group enhances lipophilicity, improving membrane permeability, while the benzyl group contributes to binding affinity and selectivity. These features make tert-butyl (S)-2-benzylpiperidine-1-carboxylate a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the role of piperidine derivatives in central nervous system (CNS) drugs. For instance, modifications of the piperidine core have been explored for their potential as antipsychotic, antidepressant, and anxiolytic agents. The specific substitution pattern in tert-butyl (S)-2-benzylpiperidine-1-carboxylate may contribute to its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin pathways.

The synthesis of chiral piperidine derivatives like tert-butyl (S)-2-benzylpiperidine-1-carboxylate requires precise stereocontrol to achieve the desired enantiomeric purity. Advances in asymmetric synthesis methods have enabled more efficient production of these compounds, reducing costs and improving scalability for pharmaceutical applications. Techniques such as chiral auxiliary-assisted synthesis and enzymatic resolution have been particularly useful in obtaining high-purity enantiomers.

The pharmacological profile of tert-butyl (S)-2-benzylpiperidine-1-carboxylate has been studied in various preclinical models. Preliminary data suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential lead compound for further development. Its interaction with binding sites such as dopamine D2 receptors and serotonin 5-HT1A receptors has been explored, indicating its potential therapeutic relevance.

In addition to its pharmacological properties, the physicochemical characteristics of tert-butyl (S)-2-benzylpiperidine-1-carboxylate are also important for drug formulation and delivery. The compound's solubility profile, stability under different conditions, and compatibility with excipients are critical factors that influence its suitability for clinical use. Further studies are needed to optimize these properties for effective drug delivery systems.

The development of novel therapeutic agents often involves iterative optimization based on structural modifications. By varying substituents on the piperidine ring or exploring different stereoisomers, researchers can fine-tune the pharmacological properties of compounds like tert-butyl (S)-2-benzylpiperidine-1-carboxylate. This approach allows for the identification of more potent and selective drug candidates with improved efficacy and reduced side effects.

The role of computational modeling and high-throughput screening has become increasingly important in modern drug discovery. These tools enable researchers to predict molecular interactions and optimize lead compounds efficiently. By integrating experimental data with computational insights, scientists can accelerate the development process for molecules like tert-butyl (S)-2-benzylpiperidine-1-carboxylate, reducing time-to-market for new therapies.

In conclusion, tert-butyl (S)-2-benzylpiperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activity. Ongoing research into this compound holds great potential for developing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions improves, compounds like this will continue to play a crucial role in advancing medical treatments.